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Compound of Interest

Compound Name: 1,8-Dibromoperfluorooctane

Cat. No.: B1301197 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the challenges and best practices for handling

the viscous semi-solid, 1,8-Dibromoperfluorooctane.

Frequently Asked Questions (FAQs)
Q1: What is 1,8-Dibromoperfluorooctane and what are its physical properties?

1,8-Dibromoperfluorooctane is a fully fluorinated octane derivative with bromine atoms at the

terminal positions. Its physical state is a white semi-solid to solid at room temperature, with a

melting point of 40°C and a boiling point of 180°C.[1] Due to its fluorinated nature, it is

significantly more dense than water and is immiscible with it.

Q2: I'm having trouble pipetting 1,8-Dibromoperfluorooctane. What can I do?

Due to its viscous nature, especially at or below its melting point, standard pipetting techniques

can be challenging. Here are several strategies to improve accuracy and ease of handling:

Heating: Gently warm the compound to a temperature slightly above its melting point (e.g.,

45-50°C) to ensure it is in a liquid state. This will significantly reduce its viscosity.

Use of Positive-Displacement Pipettes: These are specifically designed for viscous and

dense liquids and provide much higher accuracy than air-displacement pipettes.
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Modified Pipette Tips: For less precise transfers, you can cut the end of a standard pipette tip

to create a wider orifice.

Reverse Pipetting: This technique can improve accuracy with viscous liquids. It involves

aspirating more than the required volume, dispensing the target volume, and then discarding

the excess.

Q3: What solvents can I use to dissolve 1,8-Dibromoperfluorooctane?

While specific quantitative solubility data is not readily available in the literature, the principle of

"like dissolves like" can provide guidance. As a highly fluorinated compound, 1,8-
Dibromoperfluorooctane is expected to have good solubility in fluorinated solvents (e.g.,

perfluorohexanes, trifluorotoluene). Its solubility in common organic solvents is likely to be

limited. It is recommended to perform small-scale solubility tests to determine the most suitable

solvent for your application.

Q4: How can I accurately weigh and transfer 1,8-Dibromoperfluorooctane for a reaction?

Given its semi-solid nature, direct weighing on a balance can be difficult. Here are two

recommended methods:

Weighing by difference:

Gently warm the container of 1,8-Dibromoperfluorooctane to melt the contents.

Using a clean pipette or spatula, transfer an approximate amount of the molten compound

into your reaction vessel.

Weigh the original container again. The difference in weight is the amount of compound

transferred.

Dissolving and transferring as a solution:

Determine a suitable solvent in which 1,8-Dibromoperfluorooctane is readily soluble.

Prepare a stock solution of a known concentration (e.g., 1 M).
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Transfer the required volume of the solution to your reaction vessel using a standard

pipette. This method is highly recommended for accurate additions.

Q5: What are the primary applications of 1,8-Dibromoperfluorooctane in research and drug

development?

Perfluorinated compounds are widely used in the development of pharmaceuticals and

advanced materials.[2][3][4][5] The introduction of fluorinated moieties can enhance metabolic

stability, bioavailability, and binding affinity of drug candidates.[3][4][5] 1,8-
Dibromoperfluorooctane serves as a valuable building block in organic synthesis, allowing for

the introduction of a C8F16 chain into a target molecule. The terminal bromine atoms provide

reactive sites for various coupling reactions.
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Problem Possible Cause Recommended Solution(s)

Inaccurate volume dispensing

with air-displacement pipette

High viscosity and density of

the compound.

1. Switch to a positive-

displacement pipette for

accurate dispensing. 2. Use

the reverse pipetting

technique. 3. Warm the

compound to reduce viscosity.

4. If possible, dissolve in a

suitable solvent and dispense

the solution.

Compound solidifies in the

pipette tip during transfer

Pipette tip is at a lower

temperature than the

compound's melting point.

1. Ensure the pipette tip is pre-

warmed slightly. 2. Work

quickly to complete the transfer

before the compound

solidifies. 3. Dilute with a

solvent to lower the freezing

point of the mixture.

Difficulty in transferring the

compound from the original

container

The compound is in a solid or

highly viscous state.

1. Gently warm the container in

a water bath or on a hot plate

to melt the compound. 2. Use

a spatula to transfer the solid

material. For quantitative

transfers, dissolve the

remaining material in a suitable

solvent and transfer the

solution.

Poor solubility in reaction

solvent

Mismatch in polarity between

the compound and the solvent.

1. Consult literature for

appropriate solvents for

fluorinated compounds. 2.

Consider using a co-solvent to

improve solubility. 3. Perform

small-scale solubility tests with

a range of solvents to find a

suitable one.
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Quantitative Data
Estimated Viscosity of 1,8-Dibromoperfluorooctane

Direct experimental viscosity data for 1,8-Dibromoperfluorooctane is not readily available.

However, based on the experimental data for perfluorooctane, we can provide an estimation.

The presence of two bromine atoms in place of fluorine atoms is expected to increase the

viscosity due to their larger size and polarizability. The following table presents the

experimental viscosity of liquid n-perfluorooctane at various temperatures. Users should

anticipate the viscosity of 1,8-Dibromoperfluorooctane to be slightly higher than these values.

Temperature (°C) Temperature (K)
Viscosity of n-
Perfluorooctane (mPa·s)

25 298.15 2.95

40 313.15 2.18

60 333.15 1.57

80 353.15 1.18

Data extrapolated from experimental values for linear perfluoroalkanes.

Experimental Protocols
Protocol 1: Determination of Solubility of 1,8-Dibromoperfluorooctane

Objective: To determine the solubility of 1,8-Dibromoperfluorooctane in a given solvent at a

specific temperature.

Materials:

1,8-Dibromoperfluorooctane

Selected solvent

Vials with screw caps
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Analytical balance

Temperature-controlled shaker or water bath

Filtration apparatus (syringe filter or filter paper)

Evaporating dish

Procedure:

Add a known excess amount of 1,8-Dibromoperfluorooctane to a vial.

Add a known volume of the selected solvent to the vial.

Seal the vial and place it in a temperature-controlled shaker or water bath set to the desired

temperature.

Agitate the mixture for a sufficient time (e.g., 24 hours) to ensure equilibrium is reached.

After equilibration, allow the solution to stand at the set temperature until the undissolved

solid settles.

Carefully withdraw a known volume of the supernatant liquid using a pre-heated pipette to

avoid precipitation.

Filter the supernatant to remove any suspended solid particles.

Weigh a clean, dry evaporating dish.

Transfer the filtered supernatant to the pre-weighed evaporating dish.

Carefully evaporate the solvent under reduced pressure or in a fume hood.

Once the solvent is completely removed, weigh the evaporating dish with the dried solute.

Calculate the solubility in g/100 mL or other desired units.
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Preparation Equilibration Analysis

Weigh excess
1,8-Dibromoperfluorooctane

Add known volume
of solvent

Combine Seal and agitate
at constant temperature

Allow undissolved
solid to settle Filter supernatant Evaporate solvent Weigh dried solute Calculate solubility
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Caption: Experimental workflow for determining the solubility of 1,8-Dibromoperfluorooctane.
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Problem: Inaccurate Liquid Transfer

Is the compound
viscous/solid?

Warm the compound
above its melting point

Yes

Are you using an
air-displacement pipette?

No

Use a positive
displacement pipette

Problem Solved

Dissolve in a suitable
solvent and transfer solution

Yes Consider
this alternative

Click to download full resolution via product page

Caption: Troubleshooting logic for inaccurate transfer of 1,8-Dibromoperfluorooctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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